Cas no 2692623-07-5 (1-Palmitin-2-Olein-3-Docosapentaenoin)

1-Palmitin-2-Olein-3-Docosapentaenoin is a structured triglyceride composed of palmitic acid (C16:0) at the sn-1 position, oleic acid (C18:1) at the sn-2 position, and docosapentaenoic acid (DPA, C22:5) at the sn-3 position. This molecular configuration enhances metabolic efficiency, as the sn-2 monounsaturated fatty acid promotes optimal absorption while the sn-3 polyunsaturated DPA contributes to bioactive lipid signaling. The compound is of interest in nutritional and pharmaceutical research due to its potential role in modulating inflammation and supporting membrane fluidity. Its structured design ensures controlled release of fatty acids, making it a valuable substrate for studies on lipid metabolism and functional food formulations.

1-Palmitin-2-Olein-3-Docosapentaenoin structure

2692623-07-5 structure

Product Name:1-Palmitin-2-Olein-3-Docosapentaenoin

CAS No:2692623-07-5

MF:C₅₉H₁₀₂O₆

MW:907.437599658966

CID:5145999

Update Time:2025-06-12

1-Palmitin-2-Olein-3-Docosapentaenoin Chemical and Physical Properties

Names and Identifiers

- 7,10,13,16,19-Docosapentaenoic acid, 3-[(1-oxohexadecyl)oxy]-2-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]propyl ester, (7Z,10Z,13Z,16Z,19Z)-
- 1-Palmitin-2-Olein-3-Docosapentaenoin
- Inchi： 1S/C59H102O6/c1-4-7-10-13-16-19-22-25-27-28-29-30-32-34-37-40-43-46-49-52-58(61)64-55-56(54-63-57(60)51-48-45-42-39-36-33-24-21-18-15-12-9-6-3)65-59(62)53-50-47-44-41-38-35-31-26-23-20-17-14-11-8-5-2/h7,10,16,19,25-27,29-31,34,37,56H,4-6,8-9,11-15,17-18,20-24,28,32-33,35-36,38-55H2,1-3H3/b10-7-,19-16-,27-25-,30-29-,31-26-,37-34-
- InChI Key： PIUUVQYTIKPYIJ-OKBSSIGOSA-N
- SMILES： C(OCC(OC(=O)CCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCCCCCCCCCC)(=O)CCCCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC

1-Palmitin-2-Olein-3-Docosapentaenoin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	34-1686-5-10mg	1-Palmitin-2-Olein-3-Docosapentaenoin	2692623-07-5	>98%	10mg	€633.00	2025-03-07

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Additional information on 1-Palmitin-2-Olein-3-Docosapentaenoin

Comprehensive Analysis of 1-Palmitin-2-Olein-3-Docosapentaenoin (CAS No. 2692623-07-5): Structure, Applications, and Health Benefits

In the rapidly evolving field of lipid research, 1-Palmitin-2-Olein-3-Docosapentaenoin (CAS No. 2692623-07-5) has emerged as a compound of significant interest due to its unique triacylglycerol (TAG) structure and potential health benefits. This structured lipid combines palmitic acid, oleic acid, and docosapentaenoic acid (DPA) in a specific positional arrangement, making it a subject of intense study in nutraceutical and pharmaceutical applications. With growing consumer awareness about functional lipids and personalized nutrition, this compound aligns perfectly with current trends in omega-3 supplementation and metabolic health optimization.

The molecular architecture of 1-Palmitin-2-Olein-3-Docosapentaenoin features a sn-1 palmitate, sn-2 oleate, and sn-3 DPA configuration, which influences its digestibility and bioavailability. Recent studies suggest that this specific arrangement may enhance the absorption of long-chain polyunsaturated fatty acids (LC-PUFAs) compared to conventional fish oil formulations. This property has sparked interest among researchers investigating lipid metabolism disorders and cardiovascular health, particularly as consumers increasingly search for "bioavailable omega-3 alternatives" and "structured lipids benefits" online.

From a technological perspective, the production of 2692623-07-5 involves sophisticated enzymatic interesterification processes that maintain the positional specificity of fatty acids. This manufacturing approach addresses the growing demand for clean-label ingredients in the food and supplement industries. The compound's thermal stability and oxidative resistance, attributed to the palmitic acid at the sn-1 position, make it particularly suitable for applications in functional foods and medical nutrition products where shelf-life is a critical factor.

Nutritional research indicates that 1-Palmitin-2-Olein-3-Docosapentaenoin may offer synergistic health benefits by combining the metabolic effects of its constituent fatty acids. The docosapentaenoic acid component has shown promise in modulating inflammatory pathways, while the oleic acid content contributes to maintaining healthy cholesterol levels. These properties have led to increased online searches for terms like "DPA vs EPA/DHA" and "structured triglycerides for inflammation", reflecting consumer interest in advanced lipid formulations.

In cosmetic applications, the unique properties of CAS 2692623-07-5 have attracted attention for dermal delivery systems. The compound's amphiphilic character, derived from its fatty acid composition, enhances the penetration of active ingredients while providing skin-barrier support. This dual functionality aligns with the booming market for "cosmeceuticals" and "anti-aging skincare" products, making it a valuable ingredient for formulators seeking multifunctional actives.

Ongoing clinical investigations are exploring the potential of 1-Palmitin-2-Olein-3-Docosapentaenoin in specialized nutrition for cognitive health and neurodevelopment. The omega-3 DPA moiety, in particular, is being studied for its role in brain membrane fluidity and neuronal signaling. These research directions correspond with frequent consumer queries about "brain-boosting fats" and "neuroprotective nutrients", indicating strong market potential for products containing this innovative lipid.

From a regulatory standpoint, 2692623-07-5 complies with major food safety authorities' guidelines for novel food ingredients. Its GRAS (Generally Recognized As Safe) status in certain jurisdictions facilitates incorporation into various product categories, addressing manufacturers' needs for regulatory-compliant ingredients. This aspect is particularly relevant as industry professionals increasingly search for "approved functional ingredients" and "GRAS lipid compounds" to ensure product compliance.

The commercial potential of 1-Palmitin-2-Olein-3-Docosapentaenoin is further enhanced by its compatibility with various delivery formats, including softgel capsules, powdered supplements, and liquid emulsions. This versatility meets the growing consumer demand for customized supplementation options and alternative dosage forms, as evidenced by search trends for "easy-to-swallow omega-3" and "powdered fish oil alternatives".

Future research directions for CAS 2692623-07-5 include investigating its effects on gut microbiota composition and personalized lipidomics. These cutting-edge applications position the compound at the forefront of precision nutrition innovation, corresponding with emerging search terms like "microbiome-friendly lipids" and "individualized fatty acid therapy". As scientific understanding of lipid metabolism advances, 1-Palmitin-2-Olein-3-Docosapentaenoin is poised to play an increasingly important role in both preventive health and therapeutic applications.